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Compound of Interest

Compound Name: 3-Amino-2-fluoro-6-methylpyridine

Cat. No.: B1285543 Get Quote

Technical Support Center: 3-Amino-2-fluoro-6-
methylpyridine
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 3-Amino-2-fluoro-6-
methylpyridine (CAS No. 374633-34-8).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Amino-2-fluoro-6-methylpyridine?

A1: 3-Amino-2-fluoro-6-methylpyridine is classified as a hazardous substance. The primary

hazards include causing serious eye irritation and potentially causing an allergic skin reaction.

[1] It may also be harmful if ingested or inhaled, and is irritating to mucous membranes and the

upper respiratory tract.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 3-Amino-2-fluoro-6-methylpyridine, it is essential to wear appropriate

personal protective equipment. This includes chemical-resistant gloves, protective safety

goggles, and a lab coat or other protective clothing.[1] All handling should be conducted in a

well-ventilated area or a chemical fume hood.[1]

Q3: How should I properly store 3-Amino-2-fluoro-6-methylpyridine?
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A3: The compound should be stored in a tightly closed container in a cool, dry, and well-

ventilated place.[1] It is incompatible with strong oxidizing agents, strong acids, and strong

bases, and should be stored away from these substances.[1]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of eye contact, immediately rinse with clean, running water for at least 15 minutes

while keeping the eyes open and seek medical attention.[1] For skin contact, wash the affected

area immediately and thoroughly with generous quantities of running water and non-abrasive

soap.[1]

Q5: How should I dispose of waste containing 3-Amino-2-fluoro-6-methylpyridine?

A5: Waste disposal should adhere to all federal, state, and local regulations.[1] One

recommended method is to dissolve or mix the material with a combustible solvent and burn it

in a regulated chemical incinerator equipped with an afterburner and scrubber.[1]
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Issue Possible Cause Troubleshooting Steps

Unexpected reaction color or

byproduct formation

Contamination of starting

material or glassware.

Ensure all glassware is

thoroughly cleaned and dried.

Use fresh, high-purity solvents

and reagents. Consider re-

purifying the 3-Amino-2-fluoro-

6-methylpyridine if its purity is

in doubt.

Low reaction yield
Incomplete reaction;

suboptimal reaction conditions.

Monitor the reaction progress

using an appropriate analytical

technique (e.g., TLC, LC-MS).

Optimize reaction parameters

such as temperature, reaction

time, and catalyst loading.

Ensure the reaction is

performed under an inert

atmosphere if reagents are air

or moisture sensitive.

Difficulty in product

isolation/purification
Formation of polar byproducts.

Adjust the pH of the aqueous

phase during workup to ensure

the product is in its neutral

form. Employ column

chromatography with a

suitable solvent system for

purification. Consider

alternative purification

techniques like crystallization.

Material does not fully dissolve

in the chosen solvent
Poor solubility.

Consult literature for

appropriate solvents. Gentle

heating or sonication may aid

dissolution. If insolubility

persists, consider a different

solvent system or a biphasic

reaction setup.
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Quantitative Data
Property Value Reference

CAS Number 374633-34-8 [1][2][3][4][5]

Molecular Formula C₆H₇FN₂ [1]

Molecular Weight 126.13 g/mol [1]

Appearance Solid [1]

Incompatibilities
Strong oxidizing agents, strong

acids and bases
[1]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, hydrogen fluoride,

nitrogen oxides

[1]

Note: Detailed toxicological properties of this compound have not been fully investigated.[1]

Experimental Protocols
General Protocol for a Buchwald-Hartwig Amination
Reaction
This protocol is a general guideline for a common cross-coupling reaction where an amine is

coupled with an aryl halide.

1. Reagents and Materials:

3-Amino-2-fluoro-6-methylpyridine

Aryl halide (e.g., aryl bromide)

Palladium catalyst (e.g., Pd₂(dba)₃)

Ligand (e.g., BINAP)

Base (e.g., NaOt-Bu)
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Anhydrous solvent (e.g., Toluene)

Schlenk flask or similar reaction vessel

Inert gas supply (Nitrogen or Argon)

Standard glassware for workup and purification

2. Procedure:

To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst, ligand, and

base.

Add the aryl halide and 3-Amino-2-fluoro-6-methylpyridine to the flask.

Add the anhydrous solvent via syringe.

Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the

required time, monitoring by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.

Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

Extract the product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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